Cas no 40664-49-1 (5-methyl-1H-Indole-2,3-dione 3-one)
40664-49-1 structure
Product Name:5-methyl-1H-Indole-2,3-dione 3-one
CAS No:40664-49-1
MF:C9H9N3O
MW:175.187261343002
CID:3163712
PubChem ID:2817171
Update Time:2025-04-21
5-methyl-1H-Indole-2,3-dione 3-one Chemical and Physical Properties
Names and Identifiers
-
- 5-methyl-1H-Indole-2,3-dione 3-one
- Oprea1_131037
- SCHEMBL5739473
- 40664-49-1
- 3-hydrazono-5-methylindolin-2-one
- SCHEMBL20436333
- AKOS024342766
-
- Inchi: 1S/C9H9N3O/c1-5-2-3-7-6(4-5)8(12-10)9(13)11-7/h2-4,10-11,13H,1H3
- InChI Key: SMHFMKSRMQHUSB-UHFFFAOYSA-N
- SMILES: OC1=C(C2C=C(C)C=CC=2N1)N=N
Computed Properties
- Exact Mass: 175.074561919Da
- Monoisotopic Mass: 175.074561919Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 72.2Ų
5-methyl-1H-Indole-2,3-dione 3-one Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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